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Compound of Interest

Compound Name: H-0104 dihydrochloride

Cat. No.: B1672574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of H-0104 dihydrochloride, a ROCK inhibitor. The following procedural guidance

is designed to ensure the safety of laboratory personnel and to provide a clear operational

plan.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is fundamental for the safe handling

of H-0104 dihydrochloride. The required PPE varies depending on the specific task being

performed.
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Task Required Personal Protective Equipment

Weighing and Aliquoting (Solid Form)
Double chemotherapy gloves, disposable gown,

N95 respirator, and face shield/goggles.

Solution Preparation
Double chemotherapy gloves, disposable gown,

and face shield/goggles.

In Vitro / In Vivo Administration
Chemotherapy gloves, disposable gown, and

safety glasses.

Spill Cleanup

Double chemotherapy gloves, disposable gown,

N95 respirator, face shield/goggles, and shoe

covers.

Waste Disposal
Double chemotherapy gloves and a disposable

gown.

Emergency First Aid Procedures
In the event of exposure to H-0104 dihydrochloride, immediate and appropriate first aid is

critical. The following table outlines the initial response for different types of exposure.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

In case of contact, immediately wash skin with

soap and copious amounts of water. Remove

contaminated clothing and shoes. Get medical

aid if irritation develops and persists.

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.

Ingestion

If swallowed, wash out mouth with water

provided person is conscious. Call a physician.

Do NOT induce vomiting.

Handling and Storage
Proper handling and storage procedures are crucial to maintain the integrity of H-0104
dihydrochloride and to prevent accidental exposure.

Aspect Procedure

Handling

Avoid inhalation, contact with eyes, and skin.

Avoid the formation of dust and aerosols. Use

only in a chemical fume hood or other well-

ventilated area.[1][2]

Storage

Keep the container tightly closed in a dry and

well-ventilated place.[3] Recommended storage

temperature is at room temperature in the

continental US, though this may vary elsewhere.

[4]
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Spill and Disposal Procedures
A systematic approach to spill cleanup and waste disposal is essential to minimize exposure

and environmental contamination.

Procedure Description

Spill Cleanup

Use full personal protective equipment.[2]

Absorb spills with an inert material (e.g.,

vermiculite, sand, or earth) and place in a

suitable container for disposal.[3]

Decontaminate surfaces and equipment by

scrubbing with alcohol.[2]

Solid Waste

Collect all contaminated solid waste, including

gloves, gowns, weigh paper, and unused

compound, in a clearly labeled hazardous waste

container.

Liquid Waste

Collect all solutions containing H-0104

dihydrochloride in a designated, sealed, and

clearly labeled hazardous liquid waste container.

Final Disposal

Dispose of all waste streams through your

institution's Environmental Health and Safety

(EHS) office in accordance with local, state, and

federal regulations.[5]

Experimental Workflow and Safety Checkpoints
The following diagrams illustrate the standard workflow for handling H-0104 dihydrochloride
and the logical relationship of safety protocols.
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Caption: Standard workflow for handling H-0104 dihydrochloride.
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Caption: Hierarchy of controls for minimizing chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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